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Compound of Interest

Compound Name: Ethyl docos-2-enoate

Cat. No.: B12561588 Get Quote

Essential Safety and Handling Guide for Ethyl
docos-2-enoate
This guide provides crucial safety and logistical information for the handling and disposal of

Ethyl docos-2-enoate. The following procedures are based on data for structurally similar

compounds, including Ethyl docosanoate and Ethyl docos-13-enoate, and should be

implemented as a baseline for safe laboratory practices in the absence of a specific Safety

Data Sheet (SDS) for Ethyl docos-2-enoate.

Physicochemical Properties
The quantitative data presented below is for related fatty acid esters and should be considered

indicative for Ethyl docos-2-enoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12561588?utm_src=pdf-interest
https://www.benchchem.com/product/b12561588?utm_src=pdf-body
https://www.benchchem.com/product/b12561588?utm_src=pdf-body
https://www.benchchem.com/product/b12561588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12561588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source Compound

Molecular Formula C₂₄H₄₆O₂ Ethyl docos-13-enoate

Molecular Weight 366.62 g/mol Ethyl docos-13-enoate

Appearance Colorless to pale yellow liquid Ethyl docos-13-enoate[1][2]

Boiling Point 233°C @ 8.5 mmHg Ethyl docos-13-enoate[3]

Melting Point 50°C Ethyl docosanoate[4]

Flash Point 82.9°C Ethyl docos-13-enoate[3]

Density 0.87 g/cm³ Ethyl docos-13-enoate[3]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, Ethyl docos-2-enoate is expected to be a low-hazard

chemical under normal laboratory conditions. However, appropriate PPE should always be

worn to minimize exposure.

Hazard Recommended PPE

Eye Contact
Safety glasses with side shields or safety

goggles.

Skin Contact
Chemical-resistant gloves (e.g., nitrile rubber).

Lab coat.

Inhalation

Use in a well-ventilated area. For operations

with a potential for generating aerosols or

vapors, a NIOSH-approved respirator may be

necessary.

Ingestion Do not eat, drink, or smoke in laboratory areas.
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1. Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

heating the substance or creating aerosols.

Ensure an eyewash station and safety shower are readily accessible.

2. Personal Protective Equipment (PPE):

Always wear safety glasses with side shields.

Wear nitrile gloves. Change gloves immediately if they become contaminated.

A standard laboratory coat should be worn at all times.

3. Handling Procedures:

Avoid direct contact with skin and eyes.

Avoid inhalation of any mists or vapors.

Use compatible and clean glassware and equipment.

Keep containers tightly closed when not in use.

4. Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from strong oxidizing agents.

Store in tightly sealed containers to prevent contamination.

Disposal Plan
1. Waste Identification:

Ethyl docos-2-enoate waste should be considered chemical waste.
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Do not mix with other waste streams unless compatibility is confirmed.

2. Waste Collection:

Collect waste in a designated, properly labeled, and sealed container. The container should

be made of a material compatible with the chemical.

3. Disposal Route:

Dispose of the chemical waste through a licensed and approved hazardous waste disposal

company.

Follow all local, state, and federal regulations for chemical waste disposal.

Do not dispose of Ethyl docos-2-enoate down the drain or in the regular trash.

Experimental Workflow
Caption: Workflow for Safe Handling and Disposal of Ethyl docos-2-enoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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